Cas no 2137996-30-4 (5'-methoxy-1'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine)

• Product Name: 5'-methoxy-1'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine
• CAS No: 2137996-30-4
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6592574
• PubChem ID: 165849713
• Update Time: 2025-05-21

5'-methoxy-1'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine Chemical and Physical Properties

Names and Identifiers

• 5'-methoxy-1'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine
• 5'-methoxy-1'-methyl-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2-amine
• 2137996-30-4
• EN300-1105228

• Inchi： 1S/C12H16N2O/c1-14-7-12(6-11(12)13)9-5-8(15-2)3-4-10(9)14/h3-5,11H,6-7,13H2,1-2H3
• InChI Key： MJHCQYDMFBDXME-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C1(CN2C)CC1N

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.5Ų

Additional information on 5'-methoxy-1'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine

Recent Advances in the Study of 5'-Methoxy-1'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine (CAS: 2137996-30-4)

The compound 5'-methoxy-1'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine (CAS: 2137996-30-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic indole derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, shedding light on its relevance in drug discovery and development.

One of the key breakthroughs in the study of this compound is its efficient synthesis via a novel spirocyclization strategy. Researchers have optimized the reaction conditions to achieve high yields and enantioselectivity, which is critical for scaling up production for preclinical and clinical studies. The synthetic route involves the use of chiral catalysts to control the stereochemistry at the spirocenter, ensuring the production of the desired enantiomer with high purity.

Pharmacological evaluations have revealed that 5'-methoxy-1'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine exhibits potent activity against specific molecular targets, including serotonin receptors and monoamine transporters. These findings suggest its potential utility in treating neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. In vitro and in vivo studies have demonstrated its ability to modulate neurotransmitter levels, with a favorable safety profile and minimal off-target effects.

Further investigations into the compound's mechanism of action have employed advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the binding interactions between the compound and its target proteins, highlighting the importance of the spirocyclic scaffold and the methoxy substituent in achieving high affinity and selectivity. Such structural insights are invaluable for the design of next-generation analogs with improved pharmacological properties.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Preliminary data indicate that it may exhibit cytotoxic effects against certain cancer cell lines, possibly through the induction of apoptosis or inhibition of cell proliferation pathways. These findings open new avenues for the development of targeted cancer therapies, although further studies are needed to validate these effects and elucidate the underlying mechanisms.

In conclusion, 5'-methoxy-1'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine (CAS: 2137996-30-4) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features, combined with its diverse pharmacological activities, make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic properties, exploring additional therapeutic indications, and advancing it through the drug development pipeline.